Cas no 136378-33-1 ((1S,2S)-1-[(Tert-Butoxycarbonyl)amino]-2-methylcyclopropane-1-carboxylic acid)
136378-33-1 structure
Product Name:(1S,2S)-1-[(Tert-Butoxycarbonyl)amino]-2-methylcyclopropane-1-carboxylic acid
CAS No:136378-33-1
MF:C10H17NO4
MW:215.24628329277
CID:901160
Update Time:2023-08-02
(1S,2S)-1-[(Tert-Butoxycarbonyl)amino]-2-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- (1S,2S)-N-BOC-1-Amino-2-methylcyclopropanecarboxylic acid
- (1S,2S)-2-methyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylic acid
- (1S,2S)-1-[(tert-Butoxycarbonyl)amino]-2-methylcyclopropane-1-carboxylic acid
- (1S,2S)-1-[(Tert-Butoxycarbonyl)amino]-2-methylcyclopropane-1-carboxylic acid
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- Inchi: 1S/C10H17NO4/c1-6-5-10(6,7(12)13)11-8(14)15-9(2,3)4/h6H,5H2,1-4H3,(H,11,14)(H,12,13)/t6-,10-/m0/s1
- InChI Key: RDFVWJDTLMKIGI-WKEGUHRASA-N
- SMILES: OC([C@@]1(C[C@@H]1C)NC(=O)OC(C)(C)C)=O
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.3
- Topological Polar Surface Area: 75.6
(1S,2S)-1-[(Tert-Butoxycarbonyl)amino]-2-methylcyclopropane-1-carboxylic acid Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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